Cas no 618099-04-0 (1-(4-Bromophenyl)-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde)
618099-04-0 structure
Product Name:1-(4-Bromophenyl)-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde
CAS No:618099-04-0
MF:C16H10BrN3O3
MW:372.172902584076
CID:955376
Update Time:2023-08-02
1-(4-Bromophenyl)-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1-(4-BROMOPHENYL)-3-(4-NITROPHENYL)-1H-PYRAZOLE-4-CARBALDEHYDE
- 1-(4-bromophenyl)-3-(4-nitrophenyl)pyrazole-4-carbaldehyde
- 1-(4-Bromophenyl)-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde
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- Inchi: 1S/C16H10BrN3O3/c17-13-3-7-14(8-4-13)19-9-12(10-21)16(18-19)11-1-5-15(6-2-11)20(22)23/h1-10H
- InChI Key: KIPIBLUHDKDCPO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N1C=C(C=O)C(C2C=CC(=CC=2)[N+](=O)[O-])=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 429
- Topological Polar Surface Area: 80.7
1-(4-Bromophenyl)-3-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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